Cas no 551921-67-6 (4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic Acid)

4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic acid is a fluorinated aromatic compound with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its distinct structure, featuring both chloro and fluoro substituents, enhances its reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound’s electron-withdrawing properties also make it valuable in designing bioactive molecules, particularly in agrochemical and medicinal chemistry. Its high purity and stability under standard conditions ensure reliable performance in research and industrial processes. This compound is particularly useful for developing advanced materials and fine chemicals requiring precise functionalization.

4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic Acid structure

551921-67-6 structure

Product Name:4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic Acid

CAS No:551921-67-6

MF:C₁₃H₈ClFO₃

MW:266.652226448059

CID:1069022

PubChem ID:1481191

Update Time:2025-05-22

4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 4-(4-Chloro-3-fluorophenoxy)benzoic acid
- 4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic acid
- CS-0331787
- HMS1365G14
- Oprea1_829562
- Bionet2_000498
- 551921-67-6
- MFCD01871572
- AKOS005070886
- BXA92167
- 4-(4-chloro-3-fluorophenoxy)benzoicacid
- 6P-077
- 4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic Acid
- MDL： MFCD01871572
- Inchi： 1S/C13H8ClFO3/c14-11-6-5-10(7-12(11)15)18-9-3-1-8(2-4-9)13(16)17/h1-7H,(H,16,17)
- InChI Key： FYMLDFYAKARAJP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1F)OC1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 266.01464
Monoisotopic Mass: 266.0146000g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Color/Form: NA
Density: 1.4±0.1 g/cm3
Melting Point: 184-186°
Boiling Point: 391.2±37.0 °C at 760 mmHg
Flash Point: 253.0±31.5 °C
PSA: 46.53

4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic Acid Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	045081-1g	4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic acid	551921-67-6	>95%	1g	7119.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045081-500mg	4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic acid	551921-67-6	>95%	500mg	4632.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045081-5g	4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic acid	551921-67-6	>95%	5g	21376.0CNY	2021-07-13
TRC	C995970-10mg	4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic Acid	551921-67-6		10mg	$ 70.00	2022-06-06
TRC	C995970-50mg	4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic Acid	551921-67-6		50mg	$ 210.00	2022-06-06
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	045081-1g	4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic acid	551921-67-6	>95%	1g	7119CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045081-500mg	4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic acid	551921-67-6	>95%	500mg	4632CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045081-5g	4-(4-Chloro-3-fluorophenoxy)benzenecarboxylic acid	551921-67-6	>95%	5g	21376CNY	2021-05-07
A2B Chem LLC	AG30924-1mg	4-(4-Chloro-3-fluorophenoxy)benzoic acid	551921-67-6	>95%	1mg	$201.00	2024-04-19